Cas no 1286265-94-8 (Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate
• CAS No: 1286265-94-8
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• CID: 2169242
• PubChem ID: 53255975
• Update Time: 2025-10-23

Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate
• DB-101960
• 1286265-94-8
• DTXSID901121222
• 1-Piperidinecarboxylic acid, 4-[[(3-nitro-2-pyridinyl)oxy]methyl]-, 1,1-dimethylethyl ester
• 1-Boc-4-[(3-nitropyridin-2-yloxy)methyl]piperidine
• KS-5731
• tert-Butyl4-[(3-nitropyridin-2-yloxy)methyl]piperidine-1-carboxylate
• tert-butyl 4-[(3-nitropyridin-2-yl)oxymethyl]piperidine-1-carboxylate
• SCHEMBL14334348
• tert-Butyl 4-[(3-nitropyridin-2-yloxy)methyl]piperidine-1-carboxylate
• AKOS026671851

• MDL： MFCD17014201
• Inchi： 1S/C16H23N3O5/c1-16(2,3)24-15(20)18-9-6-12(7-10-18)11-23-14-13(19(21)22)5-4-8-17-14/h4-5,8,12H,6-7,9-11H2,1-3H3
• InChI Key： NYYNVJCITAUJHO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)[N+](=O)[O-])CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 337.16377084Da
• Monoisotopic Mass: 337.16377084Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.5Ų

Additional information on Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate (CAS No. 1286265-94-8)

Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate (CAS No. 1286265-94-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and nitropyridine moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tert-butyl carbamate protecting group, make it invaluable in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

The growing interest in CAS No. 1286265-94-8 is driven by its versatility in drug discovery. Researchers frequently search for "piperidine derivatives in drug synthesis" or "nitropyridine applications in pharmaceuticals," highlighting the compound's relevance. Its tert-butyl group enhances stability, while the nitro functionality offers reactivity for further modifications, making it a hotspot for innovation in targeted therapies.

In the context of current trends, Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate aligns with the demand for "small molecule intermediates" and "highly functionalized building blocks." These terms dominate academic and industrial discussions, as the compound's modular design supports combinatorial chemistry. Its role in "fragment-based drug design" is particularly notable, addressing challenges in optimizing drug-like properties.

From a synthetic perspective, the compound's CAS No. 1286265-94-8 is often associated with "efficient protecting group strategies" and "regioselective functionalization." The tert-butyloxycarbonyl (Boc) group is a cornerstone in peptide synthesis, and its presence here underscores the compound's utility in multistep reactions. This aligns with frequent queries like "Boc-protected piperidine uses" or "nitropyridine coupling reactions," reflecting its interdisciplinary appeal.

Environmental and safety considerations are also pivotal. While not classified as hazardous, researchers emphasize "green chemistry approaches" for derivatives like Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate. Sustainable synthesis methods, such as catalytic reductions of the nitro group, are trending topics, ensuring compliance with modern regulatory standards.

Analytical characterization of CAS No. 1286265-94-8 involves advanced techniques like NMR spectroscopy and mass spectrometry, often searched alongside "structural elucidation of heterocycles." The compound's crystalline nature further supports "X-ray diffraction studies," a frequent focus in material science forums.

In summary, Tert-butyl 4-(((3-nitropyridin-2-yl)oxy)methyl)piperidine-1-carboxylate exemplifies innovation at the intersection of chemistry and pharmacology. Its adaptability to "click chemistry" and "bioorthogonal reactions" positions it as a staple in modern research, answering the call for "next-generation synthetic tools" in peer-reviewed literature and patent filings alike.